Cas no 3366-61-8 (N-(4'-Aminobiphenyl-4-yl)acetamide)

• Product Name: N-(4'-Aminobiphenyl-4-yl)acetamide
• CAS No: 3366-61-8
• MF: C₁₄H₁₄N₂O
• MW: 226.273763179779
• MDL: MFCD00047857
• CID: 310949
• PubChem ID: 18787
• Update Time: 2025-04-19

N-(4'-Aminobiphenyl-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(4'-amino[1,1'-biphenyl]-4-yl)-
• N-[4-(4-aminophenyl)phenyl]acetamide
• N-ACETYLBENZIDINE
• 4'-(p-Aminophenyl)acetanilide
• 4-Acetamido-4'-aminobiphenyl
• 4'-Acetamidobenzidine
• 4-Acetylamino-4'-aminobiphenyl
• ACETANILIDE, 4'-(p-AMINOPHENYL)-
• Benzidine, N-acetyl-
• Monoacetylbenzidine
• N-(4'-amino-[1,1'-biphenyl]-4-yl)acetamide
• N-(4'-Amino-biphenyl-4-yl)-acetamid
• N-(4'-amino-biphenyl-4-yl)-acetamide
• N-Acetylbenzidin
• N-Acetyl-benzidin
• 3366-61-8
• NSC-508901
• N-(4'-Aminobiphenyl-4-yl)acetamide
• Acetamide, N-(4'-amino(1,1'-biphenyl)-4-yl)-
• AKOS002813326
• Oprea1_125494
• N-{4'-amino-[1,1'-biphenyl]-4-yl}acetamide
• WLN: ZR DR DMV1
• CS-0320333
• LS-11528
• ACETANILIDE, P-(P-AMINOPHENYL)-
• Q1I4IM38KC
• J-523432
• MFCD00047857
• DTXSID4036853
• NSC 508901
• CCRIS 5166
• NSC508901
• SB79759
• (1,1'-Biphenyl)-4,4'-diamine, N-acetyl-
• 3-13-00-00437 (Beilstein Handbook Reference)
• Q26840965
• UNII-Q1I4IM38KC
• BRN 2806506
• N-Acetylbenzidin [Czech]
• SCHEMBL3225408
• acetylbenzidine
• Acetamide, N-(4'-amino[1,1'-biphenyl]-4-yl)-
• NS00115907
• [1,4'-diamine, N-acetyl-

• MDL： MFCD00047857
• Inchi： 1S/C14H14N2O/c1-10(17)16-14-8-4-12(5-9-14)11-2-6-13(15)7-3-11/h2-9H,15H2,1H3,(H,16,17)
• InChI Key： DZQXBXZZSKPMDV-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=CC(=CC=1)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 226.11072
• Monoisotopic Mass: 226.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.1A^2

Experimental Properties

• Density: 1.0852 (rough estimate)
• Melting Point: 199°C
• Boiling Point: 367.89°C (rough estimate)
• Flash Point: 235.3°C
• Refractive Index: 1.6419 (estimate)
• PSA: 55.12

N-(4'-Aminobiphenyl-4-yl)acetamide Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).